Cas no 2418676-72-7 (5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid)

• Product Name: 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid
• CAS No: 2418676-72-7
• MF: C₉H₈F₂O₇S₂
• MW: 330.282427787781
• CID: 5677274
• PubChem ID: 165773452
• Update Time: 2025-06-30

5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(fluorosulfonyl)methyl]-3-[(fluorosulfonyl)oxy]-2-methylbenzoic acid
• 2418676-72-7
• EN300-26627841
• 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid

• Inchi： 1S/C9H8F2O7S2/c1-5-7(9(12)13)2-6(4-19(10,14)15)3-8(5)18-20(11,16)17/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： OPJOSRLDCDERIP-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(C)=C(C(=O)O)C=1)OS(=O)(=O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 329.96795126g/mol
• Monoisotopic Mass: 329.96795126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 132Ų

Additional information on 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid

5-(Fluorosulfonyl)methyl-3-(Fluorosulfonyl)oxy-2-methylbenzoic Acid (CAS No. 2418676-72-7): A Comprehensive Overview

5-(Fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid (CAS No. 2418676-72-7) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its fluorosulfonyl groups and methyl substituents, exhibits a range of properties that make it a valuable candidate for various research and industrial applications.

The molecular structure of 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid is composed of a benzene ring with specific functional groups attached. The presence of the fluorosulfonyl groups (F-SO₂-) at the 3 and 5 positions, along with a methyl group at the 2 position, imparts unique chemical and physical properties to the molecule. These functional groups are known for their high reactivity and stability, making the compound an interesting subject for both fundamental research and practical applications.

In recent years, there has been a growing interest in the development of compounds with fluorine-containing functional groups due to their enhanced biological activity and stability. The fluorosulfonyl groups in 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid contribute to its high reactivity and selectivity in various chemical reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where such compounds are often used as building blocks for drug discovery.

The synthesis of 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid involves several steps, including the introduction of the fluorosulfonyl groups through sulfonylation reactions and the subsequent functionalization of the benzene ring. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, making the compound more accessible for large-scale production. Techniques such as microwave-assisted synthesis and catalytic methods have shown promise in enhancing the efficiency of these processes.

In terms of its applications, 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid has shown potential in various areas of research. One notable application is in the field of medicinal chemistry, where it has been explored as a precursor for the development of new therapeutic agents. The presence of fluorine atoms can significantly influence the pharmacokinetic properties of drugs, such as their solubility, metabolic stability, and bioavailability. Therefore, compounds like 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid are being studied for their ability to enhance these properties in drug candidates.

Beyond medicinal chemistry, this compound has also found applications in materials science. The high reactivity and stability of the fluorosulfonyl groups make it suitable for use in the synthesis of polymers and other advanced materials. These materials can be tailored for specific properties such as thermal stability, mechanical strength, and chemical resistance, making them useful in industries ranging from electronics to aerospace.

The environmental impact of compounds like 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid is another area of active research. While these compounds offer numerous benefits, their potential environmental effects must be carefully evaluated to ensure sustainable use. Studies are ongoing to assess the biodegradability and toxicity of such compounds, with a focus on developing greener synthetic methods that minimize environmental impact.

In conclusion, 5-(fluorosulfonyl)methyl-3-(fluorosulfonyl)oxy-2-methylbenzoic acid (CAS No. 2418676-72-7) is a versatile compound with a wide range of potential applications in both research and industry. Its unique structural features and chemical properties make it an important subject for further investigation, particularly in areas such as medicinal chemistry and materials science. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various fields.